Cas no 1805565-76-7 (2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile
• CAS No: 1805565-76-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4883189
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-5(2-3-13)7(9(11)12)14-4-6(8)10/h4,9H,2H2,1H3
• InChI Key： MGXGQKDZEYMSBS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CC#N)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile (CAS No. 1805565-76-7)

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805565-76-7, has garnered attention due to its unique structural features, including a difluoromethyl group and a methoxy substituent, which enhance its reactivity and bioavailability. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile incorporates a cyano group, which contributes to its versatility as a building block in organic synthesis. This characteristic makes it valuable for constructing complex molecules, a topic frequently searched by chemists in AI-driven drug design platforms. Recent trends highlight its role in green chemistry initiatives, where fluorinated compounds are optimized for reduced environmental impact. The compound’s lipophilicity and metabolic stability are also under scrutiny, as these properties are critical for bioactive molecule optimization.

In the context of high-throughput screening, 1805565-76-7 has emerged as a candidate for modulating enzyme targets associated with inflammatory diseases. Its electron-withdrawing substituents facilitate interactions with biological receptors, a feature often queried in computational chemistry forums. Additionally, the compound’s synthetic accessibility aligns with industry demands for scalable intermediates, a hot topic in process chemistry discussions. Patent literature suggests its utility in crop protection formulations, addressing global concerns about sustainable agriculture.

Analytical studies of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile emphasize its NMR spectral data and chromatographic behavior, key details for quality control in GMP-compliant production. The compound’s stability under various pH conditions is another area of interest, particularly for formulators seeking oral drug delivery solutions. As the pharmaceutical industry shifts toward personalized medicine, this pyridine derivative’s adaptability to structure-activity relationship (SAR) studies positions it as a promising scaffold.

Emerging applications of CAS 1805565-76-7 include its use in fluorescence labeling and proteomics research, where its fluorophore-like properties are exploited. These niches resonate with queries about bioimaging probes in academic search engines. Furthermore, its compatibility with cross-coupling reactions makes it a staple in metal-catalyzed transformations, a technique trending in catalytic chemistry publications. Safety profiles and toxicological assessments of such fluorinated compounds remain a priority, reflecting user searches on regulatory compliance in chemical databases.

The commercial availability of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetonitrile through specialty chemical suppliers underscores its industrial relevance. Supply chain discussions often highlight its batch-to-batch consistency, a metric critical for preclinical development. With the rise of AI-assisted retrosynthesis tools, this compound’s retrosynthetic pathways are frequently modeled, demonstrating its integration into digital chemistry workflows. Future research may explore its polymorphic forms and co-crystal engineering, areas gaining traction in solid-state chemistry.